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Compound of Interest

Compound Name: Leukotriene B4-d4

Cat. No.: B043934 Get Quote

Essential Safety and Handling Guide for
Leukotriene B4-d4
This guide provides crucial safety and logistical information for the proper handling and

disposal of Leukotriene B4-d4 in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data
Leukotriene B4-d4 is a deuterated form of Leukotriene B4, an inflammatory mediator.[1][2]

While a specific Safety Data Sheet (SDS) for Leukotriene B4-d4 is not readily available, data

for the closely related compound 12-epi Leukotriene B4-d4, often supplied in acetonitrile,

indicates several hazards.[3] The primary hazards are associated with the solvent, typically

acetonitrile, which is a highly flammable liquid and is harmful if swallowed, in contact with skin,

or inhaled.[3] It also causes serious eye irritation.[3]

Quantitative Data Summary:
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Property Value Source

Chemical Formula C20H28D4O4 [1]

Molecular Weight 340.5 g/mol [1][4]

Formulation A solution in acetonitrile [1]

Solubility (PBS, pH 7.2) 1 mg/ml [1]

Hazard Statements
H225, H302, H312, H319,

H332
[3]

Signal Word Danger [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure safety. The

following PPE should be worn at all times when handling Leukotriene B4-d4:

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are

required.[5] A face shield should be worn over safety glasses when there is a risk of

splashing.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.[7][8]

Gloves should be inspected before each use and changed immediately upon contamination.

[5]

Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[5] For larger

quantities or when there is a significant risk of splashing, a chemical-resistant apron or

coveralls should be used.[7]

Respiratory Protection: All work with Leukotriene B4-d4 should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[8] If a fume hood is not available or if

there is a risk of aerosol generation, a respirator may be required.[7][8]

Operational Plan: Step-by-Step Handling
Procedures
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Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials, including PPE, spill cleanup supplies, and waste

containers.

Verify that a safety shower and eyewash station are accessible.[9]

Handling:

Leukotriene B4-d4 is typically supplied in a solvent such as acetonitrile.[1] Keep the

container tightly closed when not in use.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3][9] No smoking.

[3][9]

Use only non-sparking tools.[9]

Take precautionary measures against static discharge.[3][9]

Avoid contact with skin, eyes, and clothing.[10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Use only in a well-ventilated area, preferably a chemical fume hood.[3]

In Case of Exposure:

If Swallowed: Call a poison center or doctor immediately.[3] Do NOT induce vomiting.[10]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[3]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] If

not breathing, give artificial respiration.[10]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[11] If eye irritation persists, get medical

advice/attention.[3]

Disposal Plan: Waste Management
Proper disposal of Leukotriene B4-d4 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

All materials contaminated with Leukotriene B4-d4, including pipette tips, gloves, and

empty vials, should be considered hazardous waste.

Segregate chemical waste from other laboratory waste streams.[12]

Waste Collection:

Collect liquid waste containing Leukotriene B4-d4 in a designated, properly labeled, and

sealed hazardous waste container.

Collect solid waste, such as contaminated gloves and wipes, in a separate, clearly labeled

hazardous waste container.[12]

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name.

Store waste containers in a designated, well-ventilated, and secure area away from

ignition sources.

Final Disposal:

Dispose of hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[12]

Do not pour Leukotriene B4-d4 solutions down the drain.[10][11]
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Caption: Workflow for the safe handling and disposal of Leukotriene B4-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b043934?utm_src=pdf-body
https://www.benchchem.com/product/b043934?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/320110/leukotriene-b4-d4
https://en.wikipedia.org/wiki/Leukotriene_B4
https://cdn.caymanchem.com/cdn/msds/320135m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Leukotriene-B4-d4
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://file.medchemexpress.com/batch_PDF/HY-107608/Leukotriene-B4-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/leukotriene-d4.htm
http://www.angenechemical.com/sds/73836-78-9.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b043934#personal-protective-equipment-for-handling-leukotriene-b4-d4
https://www.benchchem.com/product/b043934#personal-protective-equipment-for-handling-leukotriene-b4-d4
https://www.benchchem.com/product/b043934#personal-protective-equipment-for-handling-leukotriene-b4-d4
https://www.benchchem.com/product/b043934#personal-protective-equipment-for-handling-leukotriene-b4-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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